Cas no 2034339-75-6 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide)

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide structure

2034339-75-6 structure

Product Name:N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide

CAS No:2034339-75-6

Molecular Formula:C₁₆H₁₅ClFNO₂S

Molecular Weight:339.812205553055

CID:5550452

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide Properties

Names and Identifiers

- N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide
- InChIKey： LFZWJYZMBKQBFV-UHFFFAOYSA-N
- Inchi： 1S/C16H15ClFNO2S/c1-10(20)15-6-5-11(22-15)7-8-19-16(21)9-12-13(17)3-2-4-14(12)18/h2-6H,7-9H2,1H3,(H,19,21)
- SMILES： C(NCCC1SC(C(C)=O)=CC=1)(=O)CC1=C(F)C=CC=C1Cl

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F6518-2272-2μmol	N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide	2034339-75-6		2μmol	$85.5	2023-09-08

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide Related Literature

1. Deuterium substitution effects on the structural and magnetic phase transitions of a hydrogen-bonded coordination polymer, bis(glycolato)copper(ii)†

Shota Yoneyama,Takeshi Kodama,Koichi Kikuchi,Takumi Fujisawa,Akira Yamaguchi,Akihiko Sumiyama,Yoshiaki Shuku,Shinobu Aoyagi,Wataru Fujita Dalton Trans., 2016,45, 16774-16778
2. Correction: Privileged chiral N-heterocyclic carbene ligands for asymmetric transition-metal catalysis

Daniel Janssen-Müller,Christoph Schlepphorst,Frank Glorius Chem. Soc. Rev., 2017,46, 5463-5463
3. Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents†

Patrycja Kaczmarek,Magdalena Rapp,Henryk Koroniak RSC Adv., 2018,8, 24444-24457
4. 32. Purines, pyrimidines, and glyoxalines. Part VII. New syntheses of 2-thiouracils and 2-thiothymines

J. Chem. Soc., 1958, 153-156
5. Eutectic hardener from food-based chemicals to obtain fully bio-based and durable thermosets†

Jonathan Tellers,Philippe Willems,Bôke Tjeerdsma,Nathanael Guigo,Nicolas Sbirrazzuoli Green Chem., 2020,22, 3104-3110
6. Index of subjects

J. Chem. Soc., Abstr., 1895,68, B600-B719
7. Quantum modeling of dimethoxyl-indaceno dithiophene based acceptors for the development of semiconducting acceptors with outstanding photovoltaic potential

Ehsan Ullah Rashid,N. M. A. Hadia,Ahmed M. Shawky,Nashra Ijaz,Javed Iqbal,Naifa S. Alatawi,Muhammad Ans,Rasheed Ahmad Khera RSC Adv., 2023,13, 4641-4655
8. Inside front cover

J. Mater. Chem. C, 2017,5, 7114-7114
9. Kinetics of furfural destruction in a formic acid medium

K. Lamminpää,J. Ahola,J. Tanskanen RSC Adv., 2014,4, 60243-60248
10. Guanidine derivatives acting at histaminergic receptors

Chem. Soc. Rev., 1985,14, 375-398

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

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